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Compound of Interest

Compound Name: Flazo Orange

Cat. No.: B1582942 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth analysis of the solubility and stability of Flazo
Orange, chemically identified as 1-(5-Chloro-2-hydroxyphenylazo)-2-naphthol (CAS 3566-94-

7). This document is intended for researchers, scientists, and professionals in drug

development who utilize azo dyes in their work. It compiles available data on the

physicochemical properties of Flazo Orange, outlines detailed experimental protocols for its

solubility and stability assessment, and explores its interaction with relevant biological signaling

pathways. All quantitative data is presented in clear, tabular formats for ease of comparison,

and complex biological and experimental workflows are visualized using diagrams in the DOT

language.

Introduction
Flazo Orange is an azo dye characterized by the molecular formula C₁₆H₁₁ClN₂O₂. Azo dyes

are a significant class of organic compounds used in various industries, including textiles,

printing, and biomedical research. Their utility is largely dictated by their physicochemical

properties, particularly their solubility in various media and their stability under different

environmental conditions. Understanding these parameters is critical for application

development, formulation, and ensuring toxicological safety. This guide aims to provide a

comprehensive technical resource on the solubility and stability of Flazo Orange.
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Physicochemical Properties
Chemical Structure

IUPAC Name: 1-[(5-chloro-2-hydroxyphenyl)diazenyl]naphthalen-2-ol[1]

Synonyms: Flazo Orange, 1-(5-Chloro-2-hydroxyphenylazo)-2-naphthol[1]

CAS Number: 3566-94-7[1]

Molecular Formula: C₁₆H₁₁ClN₂O₂[1]

Molecular Weight: 298.73 g/mol

Solubility Profile
Quantitative solubility data for Flazo Orange is not readily available in peer-reviewed literature.

However, based on its chemical structure—a largely aromatic and non-polar molecule—and

general knowledge of similar azo dyes, it is predicted to have low solubility in aqueous

solutions and higher solubility in organic solvents. The presence of hydroxyl groups may impart

some limited aqueous solubility.

Table 1: Predicted Solubility of Flazo Orange
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Solvent Predicted Solubility Notes

Water Poorly soluble

The hydrophobic nature of the

naphthol and chlorophenyl

rings dominates.

Ethanol Slightly soluble
The hydroxyl groups can

interact with the alcohol.

Acetone Soluble
A polar aprotic solvent capable

of dissolving the compound.

Dimethylformamide (DMF) Soluble
A common solvent for azo

dyes.

Dimethyl Sulfoxide (DMSO) Soluble
A versatile solvent for a wide

range of organic compounds.

Note: The data in this table is predictive and should be confirmed by experimental analysis.

Stability Profile
Azo dyes are generally known for their relative stability to light and chemical degradation,

which is essential for their function as colorants. However, they can be susceptible to

degradation under specific conditions, such as strong reducing or oxidizing environments,

extreme pH, and prolonged UV exposure. Under anaerobic conditions, the azo bond can be

cleaved by microbial azoreductases.

Table 2: Factors Affecting the Stability of Flazo Orange
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Condition Effect on Stability

pH

Stable in neutral and slightly acidic/alkaline

conditions. Potential for degradation at extreme

pH values.

Temperature

Generally stable at ambient temperatures.

Decomposition may occur at elevated

temperatures.

Light (Photostability)

Azo dyes can undergo photo-isomerization

(trans-cis) or photodegradation upon prolonged

exposure to UV light.

Oxidizing/Reducing Agents
The azo bond is susceptible to cleavage by

strong reducing agents.

Microbial Degradation
Can be degraded by microbial azoreductases

under anaerobic conditions.

Experimental Protocols
Detailed experimental protocols for determining the solubility and stability of Flazo Orange are

provided below. These are based on standard methodologies for poorly soluble compounds

and azo dyes.

Protocol for Determining Quantitative Solubility
This protocol is adapted from standard methods for determining the solubility of poorly soluble

dyes.[2][3][4]

Objective: To determine the quantitative solubility of Flazo Orange in various solvents (e.g.,

water, ethanol, DMSO) at a specified temperature.

Materials:

Flazo Orange (solid)

Selected solvents (e.g., deionized water, absolute ethanol, DMSO)
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Analytical balance

Vortex mixer

Thermostatic shaker/incubator

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a UV-Vis detector

Volumetric flasks and pipettes

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of solid Flazo Orange to a known volume of each solvent in

separate sealed vials.

Ensure there is undissolved solid material at the bottom of each vial.

Equilibration:

Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

Shake the vials for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Separation of Undissolved Solid:

Centrifuge the vials at a high speed (e.g., 10,000 rpm) for 15-20 minutes to pellet the

undissolved solid.

Sample Preparation for Analysis:

Carefully withdraw a known volume of the clear supernatant from each vial.

Dilute the supernatant with an appropriate solvent to a concentration within the linear

range of the HPLC calibration curve.
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HPLC Analysis:

Prepare a series of standard solutions of Flazo Orange of known concentrations.

Generate a calibration curve by plotting the peak area against the concentration of the

standard solutions.

Inject the diluted supernatant samples into the HPLC system and record the peak areas.

Calculation of Solubility:

Determine the concentration of Flazo Orange in the diluted samples using the calibration

curve.

Calculate the original concentration in the saturated supernatant, taking into account the

dilution factor. This value represents the solubility of Flazo Orange in that solvent at the

specified temperature (e.g., in mg/mL or mol/L).

Workflow for Solubility Determination
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Caption: Workflow for determining the quantitative solubility of Flazo Orange.
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Protocol for Stability Testing (Forced Degradation
Study)
This protocol is based on the International Council for Harmonisation (ICH) guidelines for

stability testing.[5][6][7][8]

Objective: To evaluate the stability of Flazo Orange under various stress conditions (hydrolytic,

oxidative, and photolytic) to identify potential degradation products and degradation pathways.

Materials:

Flazo Orange (solid)

Hydrochloric acid (HCl) solutions (e.g., 0.1 M)

Sodium hydroxide (NaOH) solutions (e.g., 0.1 M)

Hydrogen peroxide (H₂O₂) solution (e.g., 3%)

Deionized water

HPLC system with a photodiode array (PDA) or mass spectrometry (MS) detector

Photostability chamber

Oven

Procedure:

Preparation of Stock Solution:

Prepare a stock solution of Flazo Orange in a suitable solvent (e.g., acetonitrile or

methanol).

Acidic and Basic Hydrolysis:

To separate aliquots of the stock solution, add an equal volume of 0.1 M HCl and 0.1 M

NaOH, respectively.
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Keep a control sample in deionized water.

Store the samples at an elevated temperature (e.g., 60 °C) for a specified period (e.g., up

to 24 hours), taking samples at various time points.

Neutralize the acidic and basic samples before HPLC analysis.

Oxidative Degradation:

To an aliquot of the stock solution, add an equal volume of 3% H₂O₂.

Store the sample at room temperature for a specified period, taking samples at various

time points.

Thermal Degradation:

Expose a solid sample of Flazo Orange to dry heat in an oven (e.g., 80 °C) for a specified

period.

Dissolve the heat-treated solid in a suitable solvent for analysis.

Photolytic Degradation:

Expose a solution of Flazo Orange and a solid sample to light providing an overall

illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy

of not less than 200 watt-hours/square meter in a photostability chamber.

Keep control samples protected from light.

HPLC Analysis:

Analyze all stressed and control samples by HPLC-PDA/MS.

Compare the chromatograms of the stressed samples with the control to identify

degradation peaks.

The PDA detector can help in assessing peak purity and identifying chromophoric

changes.
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The MS detector can be used to identify the mass of the degradation products.

Data Evaluation:

Calculate the percentage degradation of Flazo Orange under each stress condition.

Characterize the major degradation products.

Workflow for Forced Degradation Study
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Stress Conditions
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Thermal Degradation
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Caption: Workflow for conducting a forced degradation stability study of Flazo Orange.

Interaction with Signaling Pathways
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Exposure to azo dyes can induce cellular stress responses. One of the key pathways involved

in the defense against oxidative and electrophilic stress is the Keap1-Nrf2 signaling pathway.[9]

[10][11][12][13][14][15][16]

Under normal conditions, the transcription factor Nrf2 is kept in the cytoplasm by its inhibitor,

Keap1, which facilitates its ubiquitination and subsequent proteasomal degradation. Upon

exposure to stressors, such as reactive oxygen species that can be generated during the

metabolism of azo dyes, Keap1 undergoes a conformational change, releasing Nrf2. Nrf2 then

translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the

promoter region of various cytoprotective genes, leading to their transcription. These genes

encode for antioxidant enzymes (e.g., heme oxygenase-1, NAD(P)H:quinone oxidoreductase

1) and other proteins involved in detoxification and cellular defense.

Keap1-Nrf2 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 14 / 15 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-_5-Chloro-2-hydroxyphenylazo_-2-naphthol
https://pubchem.ncbi.nlm.nih.gov/compound/1-_5-Chloro-2-hydroxyphenylazo_-2-naphthol
https://www.alfa-chemistry.com/dyes/services/determination-of-insoluble-content-in-dyes.html
https://www.researchgate.net/publication/230393833_A_new_method_for_the_determination_of_the_solubility_of_disperse_dyes
https://pubs.acs.org/doi/10.1021/j100881a041
https://database.ich.org/sites/default/files/Q1A%28R2%29%20Guideline.pdf
https://www.ema.europa.eu/en/documents/scientific-guideline/ich-topic-q-5-c-quality-biotechnological-products-stability-testing-biotechnologicalbiological-products_en.pdf
https://database.ich.org/sites/default/files/Q1B%20Guideline.pdf
https://snscourseware.org/snscphs/files/1709539508.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3757665/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3757665/
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2024.1381467/full
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2024.1381467/full
https://encyclopedia.pub/entry/3472
https://pmc.ncbi.nlm.nih.gov/articles/PMC8406474/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8406474/
https://pubmed.ncbi.nlm.nih.gov/27192495/
https://pubmed.ncbi.nlm.nih.gov/27192495/
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2023.1184079/full
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2023.1184079/full
https://www.mdpi.com/1422-0067/22/9/4376
https://www.researchgate.net/publication/244483285_The_Keap1-Nrf2_pathway_Mechanisms_of_activation_and_dysregulation_in_cancer
https://www.benchchem.com/product/b1582942#flazo-orange-solubility-and-stability
https://www.benchchem.com/product/b1582942#flazo-orange-solubility-and-stability
https://www.benchchem.com/product/b1582942#flazo-orange-solubility-and-stability
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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